Cas no 1368755-85-4 (1-(2-phenylethyl)cyclopropylmethanamine)

1-(2-Phenylethyl)cyclopropylmethanamine is a specialized organic compound featuring a cyclopropylmethanamine core substituted with a 2-phenylethyl group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl ring enhances conformational rigidity, while the phenylethyl moiety provides aromatic character, influencing binding affinity in bioactive molecules. Its amine functionality allows for further derivatization, enabling applications in drug discovery and material science. The compound's stability and reactivity profile make it suitable for use in controlled reactions, particularly in the development of novel therapeutic agents or fine chemicals. Proper handling and storage under inert conditions are recommended to preserve its integrity.
1-(2-phenylethyl)cyclopropylmethanamine structure
1368755-85-4 structure
Product Name:1-(2-phenylethyl)cyclopropylmethanamine
CAS No:1368755-85-4
MF:C12H17N
MW:175.270083189011
CID:5880842
PubChem ID:69534036
Update Time:2025-05-28

1-(2-phenylethyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-phenylethyl)cyclopropylmethanamine
    • EN300-1868480
    • SCHEMBL5694869
    • 1368755-85-4
    • [1-(2-phenylethyl)cyclopropyl]methanamine
    • (1-phenethylcyclopropyl)methylamine
    • SWUFBOAXPMANMS-UHFFFAOYSA-N
    • Inchi: 1S/C12H17N/c13-10-12(8-9-12)7-6-11-4-2-1-3-5-11/h1-5H,6-10,13H2
    • InChI Key: SWUFBOAXPMANMS-UHFFFAOYSA-N
    • SMILES: NCC1(CCC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

1-(2-phenylethyl)cyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1868480-0.05g
[1-(2-phenylethyl)cyclopropyl]methanamine
1368755-85-4
0.05g
$647.0 2023-09-18
Enamine
EN300-1868480-0.1g
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$678.0 2023-09-18
Enamine
EN300-1868480-0.25g
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$708.0 2023-09-18
Enamine
EN300-1868480-0.5g
[1-(2-phenylethyl)cyclopropyl]methanamine
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$739.0 2023-09-18
Enamine
EN300-1868480-1.0g
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$1070.0 2023-06-02
Enamine
EN300-1868480-2.5g
[1-(2-phenylethyl)cyclopropyl]methanamine
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$1509.0 2023-09-18
Enamine
EN300-1868480-5.0g
[1-(2-phenylethyl)cyclopropyl]methanamine
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$3105.0 2023-06-02
Enamine
EN300-1868480-10.0g
[1-(2-phenylethyl)cyclopropyl]methanamine
1368755-85-4
10g
$4606.0 2023-06-02
Enamine
EN300-1868480-1g
[1-(2-phenylethyl)cyclopropyl]methanamine
1368755-85-4
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$770.0 2023-09-18
Enamine
EN300-1868480-5g
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